molecular formula C15H19NO B8291009 3-Pyrrolidino-5-methoxy-1,2-dihydronaphthalene

3-Pyrrolidino-5-methoxy-1,2-dihydronaphthalene

Cat. No. B8291009
M. Wt: 229.32 g/mol
InChI Key: IALOYZRGZGLUJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Pyrrolidino-5-methoxy-1,2-dihydronaphthalene is a useful research compound. Its molecular formula is C15H19NO and its molecular weight is 229.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Pyrrolidino-5-methoxy-1,2-dihydronaphthalene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Pyrrolidino-5-methoxy-1,2-dihydronaphthalene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Pyrrolidino-5-methoxy-1,2-dihydronaphthalene

Molecular Formula

C15H19NO

Molecular Weight

229.32 g/mol

IUPAC Name

1-(8-methoxy-3,4-dihydronaphthalen-2-yl)pyrrolidine

InChI

InChI=1S/C15H19NO/c1-17-15-6-4-5-12-7-8-13(11-14(12)15)16-9-2-3-10-16/h4-6,11H,2-3,7-10H2,1H3

InChI Key

IALOYZRGZGLUJR-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC2=C1C=C(CC2)N3CCCC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 75 ml of toluene were added 3.52 g (20 mmol) of 8-methoxy-2-tetralone followed by 2.5 g of pyrrolidine. The mixture was heated to reflux for three hours after which the solvent was evaporated in vacuo to give 3-pyrrolidino-5-methoxy-1,2-dihydronaphthalene as a dark oil.
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
3.52 g
Type
reactant
Reaction Step Two
Quantity
75 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.